Cas no 1560-60-7 (1-Propene-1-d (6CI,9CI))

1-Propene-1-d (6CI,9CI) structure
1-Propene-1-d (6CI,9CI) structure
Product Name:1-Propene-1-d (6CI,9CI)
CAS No:1560-60-7
MF:C3H6
MW:43.0859026908875
CID:117822
PubChem ID:16697568
Update Time:2025-04-18

1-Propene-1-d (6CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Propene-1-d (6CI,9CI)
    • Propene-1-D1 (gas)
    • PROPENE-1-D1
    • 1560-60-7
    • deuteropropylene
    • (z)-1-deuteriopropene
    • trans-1-deuterio-propylene
    • 1-Deuterioprop-1-ene
    • Inchi: 1S/C3H6/c1-3-2/h3H,1H2,2H3/i1D/b3-1+
    • InChI Key: QQONPFPTGQHPMA-BAIDXPIQSA-N
    • SMILES: C/C=C/[2H]

Computed Properties

  • Exact Mass: 44.05952
  • Monoisotopic Mass: 43.053
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 3
  • Rotatable Bond Count: 0
  • Complexity: 7.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 1.4

Experimental Properties

  • PSA: 0
  • LogP: 1.19230

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